Methyl 4-(1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)piperidine-4-carboxamido)benzoate
Description
Methyl 4-(1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)piperidine-4-carboxamido)benzoate is a useful research compound. Its molecular formula is C24H29N3O4 and its molecular weight is 423.513. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacokinetics and Metabolism
The study of the disposition and metabolism of pharmaceutical compounds is essential for understanding their efficacy, safety, and elimination pathways. For instance, the pharmacokinetics of nicardipine hydrochloride, a potent vasodilator, were investigated across different species, including humans, to understand its absorption, metabolism, and excretion patterns (Higuchi & Shiobara, 1980)[https://consensus.app/papers/pharmacokinetics-vasodilator-species-higuchi/5f324f3ab9f159deb3dca04a7b0a523d/?utm_source=chatgpt]. Similarly, the metabolism and disposition of venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, were characterized in humans, highlighting the importance of hepatic metabolism and the identification of unusual metabolites (Liu et al., 2017)[https://consensus.app/papers/metabolism-disposition-novel-bcell-lymphoma2-inhibitor-liu/0242f4fd3ac75322a1e99e2a7e466b74/?utm_source=chatgpt].
Therapeutic Potential
Investigations into the therapeutic potential of compounds can lead to novel treatments for various conditions. For example, sodium benzoate, a D-amino acid oxidase inhibitor, showed promise in improving cognitive and overall functions in patients with early-phase Alzheimer's Disease, suggesting a novel approach for dementing processes (Lin et al., 2014)[https://consensus.app/papers/benzoate-damino-acid-oxidase-inhibitor-treatment-lin/b81451c3118a57cd91e07925ab9e296c/?utm_source=chatgpt].
Toxicological Assessments
Understanding the toxicological impact of compounds is crucial for assessing their safety. The presence of carcinogenic heterocyclic amines in the urine of healthy volunteers eating a normal diet but not in inpatients receiving parenteral alimentation underscores the importance of dietary exposure to these compounds (Ushiyama et al., 1991)[https://consensus.app/papers/presence-heterocyclic-amines-volunteers-eating-ushiyama/9708547b01035326934923920bf74396/?utm_source=chatgpt]. Additionally, biomonitoring of carcinogenic heterocyclic aromatic amines in hair provided insights into human exposure and potential cancer risks (Bessette et al., 2009)[https://consensus.app/papers/biomonitoring-amines-hair-validation-study-bessette/37da7c261d99517d9c021bab4d7ed04f/?utm_source=chatgpt].
Properties
IUPAC Name |
methyl 4-[[1-[2-(2,4-dimethylanilino)-2-oxoethyl]piperidine-4-carbonyl]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O4/c1-16-4-9-21(17(2)14-16)26-22(28)15-27-12-10-18(11-13-27)23(29)25-20-7-5-19(6-8-20)24(30)31-3/h4-9,14,18H,10-13,15H2,1-3H3,(H,25,29)(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOMLFUXORNNIMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-chloro-2-methylphenyl)-2-(7-chloro-6-methyl-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide](/img/structure/B2522391.png)
![(4-((4-ethylbenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol](/img/structure/B2522411.png)
